Cas no 21080-66-0 (4-Aminophenyl β-D-Glucuronide)
4-Aminophenyl β-D-Glucuronide structure
Product Name:4-Aminophenyl β-D-Glucuronide
CAS No:21080-66-0
MF:C12H15NO7
MW:285.250004053116
CID:825279
PubChem ID:20598909
Update Time:2025-04-19
4-Aminophenyl β-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminophenyl b-D-Glucuronide
- 4-Aminophenyl β-D-Glucuronide Sodium Salt
- 4-AMINOPHENYL Β-D-GLUCURONIDE
- 4-Aminophenyl
- A-D-Glucopyranosiduronic Acid
- A-D-Glucuronide
- 4-Aminophenyl b-D-glucuronide Sodium Salt
- DTXSID70609024
- (2S,3S,4S,5R,6S)-6-(4-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
- 4-Aminophenyl beta-D-glucopyranosiduronic acid
- J-013824
- beta-D-Glucopyranosiduronic acid, 4-aminophenyl
- W-201859
- (2S,3S,4S,5R,6S)-6-(4-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
- 4-AMINOPHENYL BETA-D-GLUCURONIDE
- SCHEMBL5369776
- 21080-66-0
- 4-Aminophenyl β-D-Glucuronide
-
- Inchi: 1S/C12H15NO7/c13-5-1-3-6(4-2-5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
- InChI Key: ZARKEMJKQOXOSQ-GOVZDWNOSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 285.08500
- Monoisotopic Mass: 285.08485182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Melting Point: >180°C dec.
- PSA: 142.47000
- LogP: -0.87900
4-Aminophenyl β-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577283-2.5mg |
4-Aminophenyl β-D-Glucuronide |
21080-66-0 | 2.5mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A577283-5mg |
4-Aminophenyl β-D-Glucuronide |
21080-66-0 | 5mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A577283-25mg |
4-Aminophenyl β-D-Glucuronide |
21080-66-0 | 25mg |
$ 190.00 | 2023-04-19 | ||
| Chemenu | CM514618-1g |
(2S,3S,4S,5R,6S)-6-(4-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
21080-66-0 | 97% | 1g |
$604 | 2023-01-19 | |
| Biosynth | MA04485-10 mg |
4-Aminophenyl b-D-glucuronide sodium |
21080-66-0 | 10mg |
$82.70 | 2023-01-04 | ||
| Biosynth | MA04485-25 mg |
4-Aminophenyl b-D-glucuronide sodium |
21080-66-0 | 25mg |
$114.50 | 2023-01-04 | ||
| Biosynth | MA04485-50 mg |
4-Aminophenyl b-D-glucuronide sodium |
21080-66-0 | 50mg |
$178.00 | 2023-01-04 | ||
| Biosynth | MA04485-100 mg |
4-Aminophenyl b-D-glucuronide sodium |
21080-66-0 | 100MG |
$268.00 | 2023-01-04 | ||
| Biosynth | MA04485-250 mg |
4-Aminophenyl b-D-glucuronide sodium |
21080-66-0 | 250MG |
$405.00 | 2023-01-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-209943-100 mg |
4-Aminophenyl β-D-Glucuronide, |
21080-66-0 | 100MG |
¥2,971.00 | 2023-07-10 |
4-Aminophenyl β-D-Glucuronide Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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